Cas no 1805434-04-1 (5-(Difluoromethyl)-4-fluoro-2-iodo-3-methoxypyridine)

• Product name: 5-(Difluoromethyl)-4-fluoro-2-iodo-3-methoxypyridine
• CAS No: 1805434-04-1
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4881901

5-(Difluoromethyl)-4-fluoro-2-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-fluoro-2-iodo-3-methoxypyridine

• Inchi： 1S/C7H5F3INO/c1-13-5-4(8)3(6(9)10)2-12-7(5)11/h2,6H,1H3
• InChI Key： BCOOXPSHWIPLLR-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C=N1)C(F)F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1

Additional information on 5-(Difluoromethyl)-4-fluoro-2-iodo-3-methoxypyridine

Introduction to 5-(Difluoromethyl)-4-fluoro-2-iodo-3-methoxypyridine (CAS No. 1805434-04-1)

5-(Difluoromethyl)-4-fluoro-2-iodo-3-methoxypyridine, identified by its CAS number 1805434-04-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The presence of multiple fluorine and iodine substituents, along with a methoxy group, makes this molecule a versatile intermediate in the synthesis of various bioactive molecules.

The Difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. In recent years, the incorporation of fluorine atoms into pharmaceutical molecules has become a cornerstone in medicinal chemistry, driven by their ability to modulate pharmacokinetic properties such as bioavailability and lipophilicity. The fluoro and iodo substituents further contribute to the compound's reactivity, making it a valuable building block for constructing more complex molecular architectures.

In the realm of drug discovery, 5-(Difluoromethyl)-4-fluoro-2-iodo-3-methoxypyridine has been explored as a precursor in the synthesis of novel therapeutic agents. Its unique structural features have been leveraged in the development of compounds targeting various diseases, including cancer and infectious disorders. The iodo moiety, in particular, is often utilized in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

The methoxy group at the 3-position of the pyridine ring adds another layer of functional diversity, enabling further modifications through nucleophilic substitution or elimination reactions. This makes 5-(Difluoromethyl)-4-fluoro-2-iodo-3-methoxypyridine a valuable scaffold for medicinal chemists seeking to develop new analogs with improved pharmacological profiles.

difluoromethyl and fluoro, along with the electron-donating methoxy group, creates a balanced electronic environment that can fine-tune receptor binding interactions. This balance is essential for achieving high selectivity and efficacy in drug design. Difluoromethyl)-4-fluoro-2-iodo-3-methoxypyridine) with high precision and yield. These advancements are not only crucial for academic research but also for industrial applications where scalability and cost-effectiveness are paramount. Difluoromethyl)-4--2-3) (CAS No. 1805434-04-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing new therapeutic agents. As our understanding of fluorinated compounds continues to evolve, so too will their applications in drug discovery and development.